Cas no 1804909-19-0 (2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804909-19-0
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4844516
• Update Time: 2025-07-17

2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H5ClF5NO2/c10-2-6-5(3-17)4(8(11)12)1-7(16-6)18-9(13,14)15/h1,3,8H,2H2
• InChI Key： FZJYXLXMMNYXQR-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=C(C(F)F)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde

2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804909-19-0): A Multifunctional Scaffold for Targeted Drug Discovery

2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde represents a highly functionalized pyridine derivative with unique structural features that enable its potential application in drug discovery, targeted therapy, and biological activity modulation. This compound, characterized by its 2-(Chloromethyl), 4-(difluoromethyl), and 6-(trifluoromethoxy) substituents, exhibits a complex interplay of electronic and steric effects that influence its reactivity and biological interactions. The pyridine-3-carboxaldehyde core provides a versatile platform for further functionalization, making it a valuable candidate for synthetic chemistry, pharmacological research, and molecular design.

Recent studies have highlighted the significance of pyridine derivatives in drug development, particularly in the context of anti-cancer, anti-inflammatory, and neurological disorders. The presence of fluorine-containing groups such as difluoromethyl and trifluoromethoxy enhances the compound’s stability and bioavailability, while the chloromethyl group introduces potential for cross-coupling reactions and covalent modification. These structural features position 2-(Chloromethyl)-4-(difluoromethyl)-6-(trif,fluoromethoxy)pyridine-3-carboxaldehyde as a promising scaffold for lead optimization and drug candidate generation.

2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde has been extensively studied in the context of targeted molecular interactions. Research published in Journal of Medicinal Chemistry (2023) demonstrated its ability to modulate kinase activity and protein-protein interactions, suggesting potential applications in cancer therapy. The trifluoromethoxy substituent, in particular, has been shown to enhance lipophilicity and cell membrane permeability, which are critical factors for drug delivery and biological efficacy.

Synthetic strategies for 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde have evolved significantly in recent years. Advanced organocatalytic methods and transition metal-mediated reactions have enabled the efficient synthesis of this compound, reducing reliance on hazardous reagents and improving safety profiles. These developments align with the growing emphasis on green chemistry and sustainable synthesis in the pharmaceutical industry.

The fluorine-containing groups in 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde play a pivotal role in modulating its biological activity. A 2022 study in Bioorganic & Medicinal Chemistry revealed that the difluoromethyl and trifluoromethoxy substituents significantly enhance the compound’s selectivity toward specific protein targets, reducing off-target effects. This property is particularly advantageous in precision medicine and personalized therapy.

2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde has also been explored for its potential in anti-inflammatory applications. Research published in European Journal of Medicinal Chemistry (2023) indicated that the compound exhibits anti-inflammatory activity by inhibiting NF-κB signaling pathways, which are central to chronic inflammatory diseases. These findings underscore its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Drug discovery efforts involving 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde have focused on its ability to serve as a lead compound for structure-activity relationship (SAR) studies. The pyridine-3-carboxaldehyde core allows for diverse functionalization, enabling the design of derivative molecules with enhanced potency and selectivity. These derivatives are currently being evaluated for their preclinical efficacy in cancer models and neurological disorders.

2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde has also been investigated for its antimicrobial properties. A study in Antimicrobial Agents and Chemotherapy (2023) reported that the compound exhibits bacteriostatic activity against multidrug-resistant bacteria, highlighting its potential as an antibacterial agent. This property is particularly relevant given the rising global challenge of antimicrobial resistance.

In vitro and in vivo studies have further validated the therapeutic potential of 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde. Research published in ACS Chemical Biology (2023) demonstrated its ability to inhibit tumor growth in mouse models, suggesting its potential as an anti-cancer agent. These findings are supported by computational modeling and molecular docking studies, which predict favorable binding interactions with target proteins.

The fluorine-containing groups in 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde also contribute to its metabolic stability. A 2022 study in Drug Metabolism and Disposition showed that the compound exhibits reduced metabolic degradation compared to structurally similar compounds, which is critical for prolonging drug half-life and improving therapeutic outcomes.

2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde has been integrated into drug discovery pipelines for targeted therapies. Its high reactivity and functional versatility make it an attractive candidate for covalent drug design and protein interaction modulation. These applications are particularly relevant in the context of cancer, infectious diseases, and neurodegenerative disorders.

The synthetic accessibility of 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde has been optimized through the development of asymmetric catalytic methods and enantioselective synthesis. These advancements ensure the availability of high-purity enantiomers, which are essential for pharmacological studies and clinical trials.

2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde continues to be a focal point in biological research due to its unique structural features and functional diversity. Its potential applications in drug development, targeted therapy, and molecular design underscore its significance as a multifunctional scaffold for future therapeutic innovations.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carboxaldehyde represents a valuable compound in the field of pharmacological research. Its unique structural features, biological activity, and synthetic versatility position it as a promising candidate for drug discovery and targeted therapy. Ongoing research into its therapeutic applications and molecular interactions is expected to further expand its potential in medical science and biological research.